1-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[2-(3,5-dimethyl-4-thiophen-3-ylpyrazol-1-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C19H19F3N4OS/c1-12-17(14-6-9-28-11-14)13(2)26(25-12)8-7-23-18(27)24-16-5-3-4-15(10-16)19(20,21)22/h3-6,9-11H,7-8H2,1-2H3,(H2,23,24,27)
• InChI Key: APARAIZTZRLMSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)NC2=CC=CC(=C2)C(F)(F)F)C)C3=CSC=C3
• Molecular Formula: C19H19F3N4OS
• Molecular Weight: 408.4 g/mol

Description

1-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)urea is a useful research compound. Its molecular formula is C19H19F3N4OS and its molecular weight is 408.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Compounds

Several studies have focused on the synthesis of novel heterocyclic compounds involving urea derivatives, demonstrating the compound's utility in creating new chemical entities. For instance, Abdelrazek et al. (2010) highlighted the synthesis of novel pyridine and naphthyridine derivatives, showcasing the compound's role in dimerization reactions and subsequent chemical transformations (F. M. Abdelrazek et al., 2010). Similarly, Lloyd and Steed (2011) explored the anion tuning of rheology, morphology, and gelation properties of low molecular weight salt hydrogelators, indicating the compound's versatility in material science applications (G. Lloyd & J. Steed, 2011).

Antibacterial and Anticancer Activities

Research by Azab et al. (2013) aimed at synthesizing new heterocyclic compounds with a sulfonamido moiety, targeting antibacterial applications, underscores the potential of urea derivatives in pharmaceutical chemistry (M. E. Azab, M. Youssef, & E. A. El-Bordany, 2013). Additionally, Getlik et al. (2012) presented the structure-based design, synthesis, and biological evaluation of N-pyrazole, N'-thiazole urea inhibitors of MAP kinase p38α, highlighting the compound's application in designing inhibitors with potential anticancer activity (Matthäus Getlik et al., 2012).